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Compound of Interest

Compound Name: 2-lodo-n-methylacetamide
CAS No.: 83487-42-7
Cat. No.: B3430439
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Figure 1. Mechanistic workflow of MIAA alkylation and the divergence of concentration
outcomes.

Frequently Asked Questions (FAQs)

Q: Can | use TCEP instead of DTT with MIAA? A: Yes. TCEP (Tris(2-carboxyethyl)phosphine)
is a potent reducing agent that does not contain thiol groups. Because it does not compete with
protein cysteines for the alkylating agent, you can use a much lower concentration of MIAA
(e.g., 10-15 mM), which drastically reduces the thermodynamic risk of over-alkylating Lysine or
Histidine residues[1]. However, prolonged exposure of TCEP to MIAA can still lead to side
reactions, so the 30-minute time limit remains critical.

Q: How does MIAA differ from lodoacetic Acid (IA)? A: While MIAA and IAA feature an
uncharged carboxyamido group, lodoacetic Acid (IA) contains a negatively charged carboxylate
group. Because the alpha-carbon of IA is less electropositive due to the neighboring
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carboxylate, 1A is a less efficient alkylating agent than MIAA/IAA and requires different
optimization parameters to achieve complete cysteine blockage[?2].

Q: Is it safe to perform in-gel digestion with MIAA? A: Yes, MIAA is fully compatible with in-gel
digestion workflows. However, because the polyacrylamide gel matrix slows reagent diffusion,
you may need to extend the alkylation incubation time to 45 minutes. Ensure the gel pieces are
kept in the dark during this period.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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